Cas no 111760-37-3 (2-(furan-2-yl)piperazine)

• Product Name: 2-(furan-2-yl)piperazine
• CAS No: 111760-37-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD06660430
• CID: 91386
• PubChem ID: 16740777
• Update Time: 2025-11-01

2-(furan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-FURANE-2-YL-PIPERAZINE
• 2-(2-FURYL)PIPERAZINE
• 2-FURAN-2-YL-PIPERAZINE
• Piperazine, 2-(2-furanyl)- (9CI)
• 2-(2-FURANYL)-PIPERAZINE
• 2-(furan-2-yl)piperazine
• F8889-5805
• SCHEMBL3010648
• 1213459-16-5
• DTXSID70587671
• AKOS005254797
• 2-furanylpiperazine
• (S)-2-FURAN-2-YL-PIPERAZINE
• AB36524
• MFCD06660430
• AB36523
• 2-(2-furanyl)piperazine
• AB26726
• 2-(2-Furyl)piperazine, AldrichCPR
• (RS)-2-(2-furyl)piperazine
• 111760-37-3
• FT-0678201
• LOKVZWIGUJYFLY-UHFFFAOYSA-N
• 1213478-05-7
• (R)-2-FURAN-2-YL-PIPERAZINE
• DB-127105

• MDL： MFCD06660430
• Inchi： 1S/C8H12N2O/c1-2-8(11-5-1)7-6-9-3-4-10-7/h1-2,5,7,9-10H,3-4,6H2
• InChI Key： LOKVZWIGUJYFLY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CNCCN1

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 37.2Ų

Experimental Properties

• Color/Form: Brown powder
• Density: 1.045
• Melting Point: 85-88°C
• Boiling Point: 264.6°Cat760mmHg
• Flash Point: 113.8°C
• Refractive Index: 1.487
• PSA: 37.20000
• LogP: 1.17110
• Solubility: Not determined

2-(furan-2-yl)piperazine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(furan-2-yl)piperazine

Comprehensive Overview of 2-(Furan-2-yl)piperazine (CAS No. 111760-37-3): Properties, Applications, and Research Insights

2-(Furan-2-yl)piperazine (CAS No. 111760-37-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperazine ring with a furan moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for "2-(Furan-2-yl)piperazine uses," "CAS 111760-37-3 synthesis," and "furan derivatives in drug discovery," reflecting its relevance in modern chemistry.

The compound's molecular formula, C₈H₁₂N₂O, and molecular weight of 152.20 g/mol position it as a lightweight yet functionally rich building block. Its physicochemical properties, such as solubility in organic solvents and moderate melting point, make it suitable for various synthetic applications. Recent studies highlight its role in designing central nervous system (CNS) agents, aligning with trending searches like "piperazine-based neuroactive compounds" and "furan heterocycles in medicinal chemistry."

In the context of green chemistry, 2-(Furan-2-yl)piperazine has been explored as a sustainable alternative in catalytic reactions. This aligns with the growing demand for "eco-friendly synthetic routes" and "biobased chemical intermediates." Its furan ring, derived from renewable resources like biomass, adds to its appeal in circular economy discussions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity, a topic frequently queried as "CAS 111760-37-3 analytical methods."

The compound's structure-activity relationship (SAR) has been pivotal in optimizing drug candidates, particularly in modulating receptor affinity. For instance, its piperazine core is known to enhance pharmacokinetic properties, a hot topic in "drug-likeness optimization" forums. Patent literature reveals its incorporation in antimicrobial and antioxidant formulations, addressing global concerns about antibiotic resistance and oxidative stress—keywords like "piperazine antifungals" and "furan antioxidants" trend in academic databases.

From a commercial standpoint, suppliers often list 2-(Furan-2-yl)piperazine under categories like "pharmaceutical intermediates" or "research chemicals," with queries such as "buy CAS 111760-37-3" reflecting procurement interests. Regulatory compliance, including REACH and GMP standards, is another critical aspect, as evidenced by searches for "high-purity furan-piperazine compounds." Storage recommendations typically emphasize inert atmospheres and low temperatures to preserve stability.

Emerging applications in material science, such as its use in polymer cross-linking or as a ligand in coordination chemistry, further expand its utility. These niches correlate with search terms like "piperazine-based polymers" and "metal-organic frameworks (MOFs) with furan." Collaborative research between academia and industry continues to uncover novel roles for this compound, ensuring its place in future innovations.

In summary, 2-(Furan-2-yl)piperazine (CAS No. 111760-37-3) exemplifies the intersection of traditional heterocyclic chemistry and cutting-edge applications. Its adaptability across pharmaceuticals, green chemistry, and advanced materials underscores its enduring scientific value, while SEO-driven queries reflect its practical relevance in real-world scenarios.